Isonaphthazarine

• IUPAC Name: 2,3-dihydroxynaphthalene-1,4-dione
• InChI: InChI=1S/C10H6O4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4,13-14H
• InChI Key: BVQUETZBXIMAFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(C2=O)O)O
• Molecular Formula: C10H6O4
• DSSTOX Substance ID: DTXSID80876184
• Molecular Weight: 190.15 g/mol
• CAS RN: 605-37-8

Description

Isonaphthazarine (IN) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a yellow-colored solid that is soluble in many organic solvents. IN is a member of the azaaromatic family of compounds and is known for its unique properties, including its ability to act as a photosensitizer and its ability to form complexes with metal ions. IN is also a useful tool in the study of biochemical and physiological effects, as well as an important reagent in organic synthesis.

Scientific Research Applications

• Glycosylation Processes : Isonaphthazarine has been studied in the context of glycosylation, specifically its autocatalytic glycosylation with 1,2-orthoesters of D-glucose and maltose. This process is significant in organic chemistry and may have implications for synthesizing complex molecules (Polonik, Tolkach, & Uvarova, 1989).

• Biological Activity and Bioassays : Isohexenylnaphthazarins, a class of compounds including this compound, have been identified for their broad range of biological activities. Studies have been conducted on their bioactivity using wheat coleoptile bioassay and growth inhibitory activity in HeLa and IGROV-1 cells. These studies are crucial in understanding the potential therapeutic applications of these compounds (Durán et al., 2017).

• Wound Healing and Antimicrobial Properties : The wound healing and antimicrobial properties of Alkannins and Shikonins (A/S), which include this compound derivatives, have been extensively studied. Their potential as wound healing agents, with various molecular and biological properties that promote healing, has been recognized (Papageorgiou, Assimopoulou, & Ballis, 2008).

• Purification and Isolation Techniques : Research has also focused on the purification of this compound and its derivatives, crucial for their use in pharmaceuticals. Methods like solid-phase extraction have been developed to isolate monomeric and oligomeric forms of these compounds, which is essential for understanding their biological activities (Noula et al., 2010).

• Quantitative Analysis : Spectrophotometric methods have been developed for the quantitative analysis of this compound, particularly in identifying its impurities in pharmaceutical samples. This is important for ensuring the quality and safety of drugs containing this compound (Markova & Degterev, 2007).

• Cardioprotective Effects : Some studies have indicated that hydroxynaphthazarins, including derivatives of this compound, may have cardioprotective effects, potentially reducing the infarction zone in myocardium under ischemia-reperfusion without adverse effects (Anufriev et al., 1998).

Safety and Hazards

Isonaphthazarine may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to use only outdoors or in a well-ventilated area and to avoid breathing dust/fumes.

Mechanism of Action

Target of Action

2,3-Dihydroxy-1,4-naphthoquinone, also known as Isonaphthazarine or 2,3-dihydroxynaphthalene-1,4-dione, primarily targets biological molecules at their nucleophilic sites, such as the thiols in proteins and glutathione (GSH) . It acts as an electrophile, making it susceptible to reduction, oxidation, and addition of O-, N-, and S-nucleophiles .

Mode of Action

The mode of action of 2,3-Dihydroxy-1,4-naphthoquinone involves two general mechanisms. One is the covalent modification of biological molecules at their nucleophilic sites, where it acts as an electrophile . The other mechanism consists of redox cycling, in which reactive oxygen species (ROS) are generated . This is similar to the action of hydrogen peroxide and superoxide radicals .

Biochemical Pathways

2,3-Dihydroxy-1,4-naphthoquinone is known to be derived from several metabolic pathways, including the o-succinylbenzoate (OSB) pathway, the 4-hydroxybenzoic acid (4HBA)/geranyl diphosphate (GPP) pathway, the acetate-polymalonate pathway, the homogentisate (HGA)/mevalonic acid (MVA) pathway, and the futalosine pathway . These pathways are affected by the compound, leading to downstream effects that contribute to its biological activity.

Pharmacokinetics

The compound’s redox and acid-base properties, which can be modulated synthetically, may influence its bioavailability .

Result of Action

The molecular and cellular effects of 2,3-Dihydroxy-1,4-naphthoquinone’s action are diverse. It has been reported to exhibit strong activity as an antimalarial, antibacterial, antifungal, and anticancer agent . Its action results in the inhibition of microbial growth, as well as the potential to halt tumor cell growth .

Q & A

Q1: What is the significance of isonaphthazarine's reactivity with sugars, particularly in the context of the provided research?

A1: The research by Barros et al. [] highlights the ability of this compound (2,3-dihydroxy-1,4-naphthoquinone) to undergo autocatalytic condensation reactions with 1,2-orthoesters of sugars. This interaction is significant because it provides a novel pathway for the synthesis of complex sugar derivatives. While the exact biological implications are not explored in the paper, the ability of this compound to react with sugar moieties could have implications for understanding its potential interactions with carbohydrates in biological systems.

Q2: Can you describe the different synthetic routes to obtain this compound highlighted in the provided research papers?

A2: The provided research articles showcase two distinct approaches to synthesizing this compound:

• Reduction of Oxolin: One paper [] focuses on the reduction of oxolin to produce this compound. This method likely involves specific reducing agents and reaction conditions, which would be detailed in the full research paper.
• Commercially Available Starting Material: The second paper [] utilizes commercially available this compound for their study on its reactivity with sugar derivatives. This suggests that this compound can be readily purchased from chemical suppliers, indicating established synthetic routes for its production.